Cas no 649765-25-3 (Cyclododecanecarboxylic acid, 2-amino-, methyl ester, (1S,2S)-)

• Product Name: Cyclododecanecarboxylic acid, 2-amino-, methyl ester, (1S,2S)-
• CAS No: 649765-25-3
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 409758
• PubChem ID: 71377573
• Update Time: 2025-04-19

Cyclododecanecarboxylic acid, 2-amino-, methyl ester, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclododecanecarboxylic acid, 2-amino-, methyl ester, (1S,2S)-
• methyl (1S,2S)-2-aminocyclododecane-1-carboxylate
• DTXSID80800207
• 649765-25-3

• Inchi： 1S/C14H27NO2/c1-17-14(16)12-10-8-6-4-2-3-5-7-9-11-13(12)15/h12-13H,2-11,15H2,1H3/t12-,13-/m0/s1
• InChI Key： NSBKBJHBUFGATM-STQMWFEESA-N
• SMILES： O(C)C([C@H]1CCCCCCCCCC[C@@H]1N)=O

Computed Properties

• Exact Mass: 241.20431
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32